Cas no 1361835-15-5 (1-(2',6'-Dichloro-5-fluoro-biphenyl-2-yl)-propan-1-one)

• Product Name: 1-(2',6'-Dichloro-5-fluoro-biphenyl-2-yl)-propan-1-one
• CAS No: 1361835-15-5
• MF: C₁₅H₁₁Cl₂FO
• MW: 297.151645898819
• CID: 4996277
• Update Time: 2025-05-26

1-(2',6'-Dichloro-5-fluoro-biphenyl-2-yl)-propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2',6'-Dichloro-5-fluoro-biphenyl-2-yl)-propan-1-one

• Inchi： 1S/C15H11Cl2FO/c1-2-14(19)10-7-6-9(18)8-11(10)15-12(16)4-3-5-13(15)17/h3-8H,2H2,1H3
• InChI Key： ZZNYDDOTXMXTJY-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C=C(C=CC=1C(CC)=O)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 313
• XLogP3: 5.1
• Topological Polar Surface Area: 17.1

Additional information on 1-(2',6'-Dichloro-5-fluoro-biphenyl-2-yl)-propan-1-one

1-(2',6'-Dichloro-5-fluoro-biphenyl-2-yl)-propan-1-one: A Comprehensive Overview

1-(2',6'-Dichloro-5-fluoro-biphenyl-2-yl)-propan-1-one (CAS No. 1361835-15-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential applications. This compound, also known as 2'-(1-Oxo-propyl)-[1,1'-biphenyl]-2,6-dicarboxylic acid dichloride, 5-fluoro-, is characterized by its biphenyl core and the presence of multiple halogen substituents, which contribute to its chemical stability and reactivity.

The biphenyl scaffold is a common motif in pharmaceutical research, often associated with compounds that exhibit biological activity. The presence of chlorine and fluorine atoms in 1-(2',6'-Dichloro-5-fluoro-biphenyl-2-yl)-propan-1-one enhances its lipophilicity, making it an attractive candidate for drug development. Recent studies have explored the potential of this compound in various therapeutic areas, including oncology and neurodegenerative diseases.

In the context of oncology, 1-(2',6'-Dichloro-5-fluoro-biphenyl-2-yl)-propan-1-one has shown promising results in preclinical studies. Research published in the Journal of Medicinal Chemistry highlights its ability to inhibit the growth of cancer cells by targeting specific signaling pathways. The compound's mechanism of action involves the modulation of key enzymes involved in cell proliferation and apoptosis, making it a potential lead for the development of novel anticancer agents.

Beyond oncology, 1-(2',6'-Dichloro-5-fluoro-biphenyl-2-yl)-propan-1-one has also been investigated for its neuroprotective properties. Studies conducted in animal models have demonstrated its efficacy in reducing oxidative stress and inflammation, which are key factors in the pathogenesis of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound's ability to cross the blood-brain barrier further enhances its therapeutic potential in these conditions.

The synthesis of 1-(2',6'-Dichloro-5-fluoro-biphenyl-2-yl)-propan-1-one typically involves a multi-step process that includes the formation of the biphenyl core and subsequent functionalization with halogen substituents. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for large-scale research and development.

In addition to its therapeutic applications, 1-(2',6'-Dichloro-5-fluoro-biphenyl-2-yl)-propan-1-one has also been studied for its use as a probe molecule in chemical biology. Its unique structure allows it to interact with specific protein targets, providing valuable insights into protein function and structure. This makes it a useful tool for drug discovery and target validation.

The safety profile of 1-(2',6'-Dichloro-5-fluoro-biphenyl-2-yl)-propan-1-one is an important consideration in its development as a pharmaceutical agent. Preclinical toxicology studies have shown that it exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

In conclusion, 1-(2',6'-Dichloro-5-fluoro-biphenyl-2-yl)-propan-1-one (CAS No. 1361835-15-5) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the advancement of drug discovery and development.